7-Cyano-3,3-dimethyl-3,4-dihydronapthalene

• Molecular Formula: C13H13N
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 6,6-dimethyl-5H-naphthalene-2-carbonitrile
• InChI: InChI=1S/C13H13N/c1-13(2)6-5-11-7-10(9-14)3-4-12(11)8-13/h3-7H,8H2,1-2H3
• InChI Key: VVVDWYDELASJQS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C=C1)C=C(C=C2)C#N)C

Description

7-Cyano-3,3-dimethyl-3,4-dihydronapthalene is a useful research compound. Its molecular formula is C13H13N and its molecular weight is 183.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 7-bromo-3,3-dimethyl-3,4-dihydronaphthalene (6.2 g) and copper (1) cyanide (3.5 g) in N-methylpyrrolidone (60 ml) was heated under reflux for 2 hours. After cooling, the mixture was poured into 10% aqueous ethylenediamine (200 ml) and extracted into ethyl acetate. The combined extracts were washed with water, and dried over magnesium sulphate. Solvent and drying agent were removed and the residue chromatographed on silica gel using ether-pentane (1:10) as eluant gave the dihydronaphthalene as a white crystalline solid (4.6 g), having mp 50°-52° C.;